Cas no 2058157-38-1 (7-Bromo-1H-benzo[d][1,2,3]triazole)

7-Bromo-1H-benzo[d][1,2,3]triazole structure
2058157-38-1 structure
Product Name:7-Bromo-1H-benzo[d][1,2,3]triazole
CAS No:2058157-38-1
MF:C6H4BrN3
MW:198.0201
CID:4671345
PubChem ID:21707869
Update Time:2024-11-08

7-Bromo-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1H-benzo[d][1,2,3]triazole
    • 4-Bromo-1H-benzo[d][1,2,3]triazole
    • 4-bromo-2H-benzotriazole
    • 4-Bromo-2H-benzo[d][1,2,3]triazole
    • 7-Bromo-1H-benzotriazole
    • 1H-Benzotriazole, 7-bromo-
    • bromo-diazaindole
    • bromobenzotriazole
    • 4-bromobenzotriazole
    • DNJANJSHTMOQOV-UHFFFAOYSA-N
    • 7-Bromo-1H-1,2,3-benzotriazole
    • FCH890263
    • AB76773
    • AM85403
    • 7-bromanyl-1~{H}-benzotriazole
    • 4-BROMO-1H-BENZOTRIAZOLE
    • AM8
    • SCHEMBL20479331
    • DA-35910
    • SY020832
    • 2058157-38-1
    • MFCD11226749
    • SCHEMBL3392357
    • AS-47494
    • DTXSID60617193
    • Z1198320503
    • 1064721-11-4
    • EN300-137659
    • 4-BROMO-1H-1,2,3-BENZOTRIAZOLE
    • SCHEMBL1672867
    • D80247
    • MFCD31640987
    • CS-0108728
    • AKOS006323513
    • F13934
    • Inchi: 1S/C6H4BrN3/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,8,9,10)
    • InChI Key: DNJANJSHTMOQOV-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C([H])=C([H])C2C1=NN([H])N=2

Computed Properties

  • Exact Mass: 196.95886g/mol
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6

7-Bromo-1H-benzo[d][1,2,3]triazole Pricemore >>

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